Cas no 21626-89-1 (Phthalazino[2,3-b]phthalazine-5,12(7H,14H)-dione)

Phthalazino[2,3-b]phthalazine-5,12(7H,14H)-dione structure
21626-89-1 structure
Product Name:Phthalazino[2,3-b]phthalazine-5,12(7H,14H)-dione
CAS No:21626-89-1
MF:C16H12N2O2
MW:264.278683662415
CID:267046
PubChem ID:30717
Update Time:2025-04-19

Phthalazino[2,3-b]phthalazine-5,12(7H,14H)-dione Chemical and Physical Properties

Names and Identifiers

    • Phthalazino[2,3-b]phthalazine-5,12(7H,14H)-dione
    • 5,12-dihydrophthalazino[3,2-b]phthalazine-7,14-dione
    • Aladione
    • BRN 0753163
    • CCRIS 5458
    • DFL
    • Diftalona
    • Diftalona [INN-Spanish]
    • Diftalone [USAN:INN]
    • Diftalonum
    • Diftalonum [INN-Latin]
    • L 5418
    • L-5418
    • Phthalazino(2,3-b)phthalazine-5(14H),12(7H)-dione
    • Phthalazino(2,3-b)phthalazine-5,12(7H,14H)-dione
    • UNII-142FG4G74X
    • HMS2980N17
    • MLS001249487
    • Diftalone (USAN/INN)
    • CAS-21626-89-1
    • CS-0028179
    • CCG-24355
    • NCGC00160358-01
    • 5-24-08-00461 (Beilstein Handbook Reference)
    • DIFTALONE [USAN]
    • DIFTALONE [INN]
    • Tox21_111760
    • SCHEMBL35351
    • HY-107340
    • 142FG4G74X
    • SMR000718663
    • SR-01000085910-1
    • 5, 12-dihydrophthalazino[3, 2-b]phthalazine-7, 14-dione
    • NS00050385
    • AKOS003791226
    • Diftalone; L 5418; L 5418 (antiinflammatory)
    • 21626-89-1
    • SR-01000085910
    • CHEMBL1536675
    • DTXSID3020469
    • D03817
    • DIFTALONE
    • MLS001249416
    • Q27251567
    • CXSJGNHRBWJXEA-UHFFFAOYSA-N
    • Diftalon
    • EINECS 244-484-3
    • DTXCID30469
    • Inchi: 1S/C16H12N2O2/c19-15-13-7-3-1-5-11(13)9-17-16(20)14-8-4-2-6-12(14)10-18(15)17/h1-8H,9-10H2
    • InChI Key: CXSJGNHRBWJXEA-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2CN2C(C3C=CC=CC=3CN21)=O

Computed Properties

  • Exact Mass: 264.08996
  • Monoisotopic Mass: 264.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62

Phthalazino[2,3-b]phthalazine-5,12(7H,14H)-dione Related Literature

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